Cas no 498-66-8 (Bicyclo2.2.1hept-2-ene)

• Product Name: Bicyclo2.2.1hept-2-ene
• CAS No: 498-66-8
• MF: C₇H₁₀
• MW: 94.1543021202087
• MDL: MFCD00082304
• CID: 82379
• PubChem ID: 24897631
• Update Time: 2025-05-20

Bicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene
• Bicyclo[2.2.1]heptene~Norbornylene
• 8,9,10-trinorborn-2-ene
• bicyclo(2.2.1)hept-2-ene
• Norbornene
• Bicyclo[2.2.1]-2-heptene
• 2-Norbornene
• Norbornylene
• 2-Norbornylene
• 3,6-Endomethylenecyclohexene
• bicyclo(2,2,1)hept-2Z-ene
• bicyclo(2.2.1)heptene
• bicyclo[2.2.1]hept-5-ene
• norborn-2-ene
• Norbornylene,stabilized
• Norcamphene
• Norfenchene
• Bicyclo[2.2.1]heptene
• NSC
• Bicyclo[2.2.1.]-2-heptene
• JFNLZVQOOSMTJK-UHFFFAOYSA-N
• WLN: L55 A CUTJ
• Norbornylene, 99%, stabilized
• bicyclo[2,2,1]-2-heptene
• bicyclo [2.
• Q420176
• bicyclo [2.2.1] hept-2-ene
• AMY10401
• EN300-54688
• FT-0613233
• E78935
• AKOS009157173
• 498-66-8
• NSC120425
• DTXSID2022042
• NSC22453
• NS00007988
• (1R,4S)-bicyclo[2.2.1]hept-2-ene
• NSC-120425
• NSC-22453
• NSC 120425
• N0166
• DB-071057
• Bicyclo2.2.1hept-2-ene

• MDL： MFCD00082304
• Inchi： 1S/C7H10/c1-2-7-4-3-6(1)5-7/h1-2,6-7H,3-5H2
• InChI Key： JFNLZVQOOSMTJK-UHFFFAOYSA-N
• SMILES： C12C=CC(CC1)C2
• BRN： 1098544

Computed Properties

• Exact Mass: 94.07830
• Monoisotopic Mass: 94.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: Colorless crystals. Highly flammable.
• Density: 0.955
• Melting Point: 45.0 to 48.0 deg-C
• Boiling Point: 96°C(lit.)
• Flash Point: Degrees Fahrenheit:17.6°F
  Degrees Celsius:-8°C
  
• Refractive Index: 1.4770 (estimate)
• Water Partition Coefficient: Soluble in ethanol, ether and most organic solvents. Insoluble in water.
• PSA: 0.00000
• LogP: 1.97250
• Solubility: Insoluble in water.

Bicyclo2.2.1hept-2-ene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36-51/53
• Safety Instruction： S9-S16-S29-S33
• FLUKA BRAND F CODES：13
• RTECS：RB7900000
• Hazardous Material Identification：
• Storage Condition：0-6°C
• PackingGroup：II
• HazardClass：4.1
• TSCA：Yes
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds

Additional information on Bicyclo2.2.1hept-2-ene

Bicyclo[2.2.1]hept-2-ene: A Comprehensive Overview

Bicyclo[2.2.1]hept-2-ene, also known by its CAS Registry Number 498-66-8, is a bicyclic compound with a unique molecular structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of norbornenes, which are bicyclic alkenes with a rigid, bridged structure. The molecule consists of a bicyclo framework with two fused rings, making it highly stable and versatile for various applications.

The structure of Bicyclo[2.2.1]hept-2-ene is characterized by a seven-membered ring system with two bridgehead carbons and one double bond located at the bridge position (position 2). This arrangement imparts the molecule with exceptional rigidity and strain resistance, which are key factors in its chemical reactivity and potential uses in synthesis and material science.

Recent studies have highlighted the importance of Bicyclo[2.2.1]hept-2-ene in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored mechanical properties, such as increased tensile strength and thermal stability.

In addition to its role in polymer synthesis, Bicyclo[2.2.1]hept-2-ene has found applications in organic synthesis as a versatile intermediate for constructing complex molecular frameworks. Its unique reactivity has been exploited in Diels-Alder reactions, where it serves as an electron-deficient dienophile, enabling the formation of six-membered transition states with high regioselectivity.

The synthesis of Bicyclo[2.2.1]hept-2-ene has been optimized through various methods, including thermal cyclization of substituted cyclopentenes and photochemical reactions involving dienes and alkynes. These advancements have made the compound more accessible for large-scale production and industrial applications.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Bicyclo[2.2.1]hept-2-ene. Quantum mechanical calculations have revealed that the molecule's conjugated system contributes significantly to its electronic properties, making it a promising candidate for use in organic electronics and optoelectronic devices.

In conclusion, Bicyclo[2.2.1]hept-2-ene, with its CAS number 498-66-8, stands out as a pivotal compound in modern chemistry due to its unique structure, versatile reactivity, and wide-ranging applications across multiple disciplines.